Cas no 846563-72-2 (1-(2,4-dimethoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(2,4-dimethoxyphenyl)prop-2-en-1-ol
• CAS No: 846563-72-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5227681
• PubChem ID: 65417782
• Update Time: 2026-03-07

1-(2,4-dimethoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethenyl-2,4-dimethoxy-
• 1-(2,4-dimethoxyphenyl)prop-2-en-1-ol

• Inchi： 1S/C11H14O3/c1-4-10(12)9-6-5-8(13-2)7-11(9)14-3/h4-7,10,12H,1H2,2-3H3
• InChI Key： WHWMSBBBLDFXHW-UHFFFAOYSA-N
• SMILES： COC1C=CC(C(O)C=C)=C(OC)C=1

Additional information on 1-(2,4-dimethoxyphenyl)prop-2-en-1-ol

1-(2,4-Dimethoxyphenyl)prop-2-en-1-ol: A Comprehensive Overview

1-(2,4-Dimethoxyphenyl)prop-2-en-1-ol, also known by its CAS number 846563-72-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a propenol group attached to a dimethoxy-substituted phenyl ring, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its biological activities, making it a subject of intense research.

The chemical structure of 1-(2,4-dimethoxyphenyl)prop-2-en-1-ol consists of a phenyl ring substituted with two methoxy groups at the 2 and 4 positions. This substitution pattern is significant as it influences the compound's electronic properties and reactivity. The propenol group, which includes a double bond and an alcohol functional group, adds to the compound's versatility. This structure allows for various chemical transformations, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(2,4-dimethoxyphenyl)prop-2-en-1-ol. Researchers have explored both traditional and modern techniques to synthesize this compound. For instance, coupling reactions and enzymatic catalysis have been employed to achieve high yields and selectivity. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

The biological activity of 1-(2,4-dimethoxyphenyl)prop-2-en-1-ol has been extensively studied in recent years. In vitro assays have demonstrated its potential as an antioxidant and anti-inflammatory agent. These findings are particularly promising given the increasing focus on natural product-derived compounds for therapeutic applications. Moreover, preliminary studies suggest that this compound may exhibit selective cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer agent.

In addition to its pharmacological applications, 1-(2,4-dimethoxyphenyl)prop-2-en-1-ol has shown promise in material science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technology. Recent research has explored its application as a ligand in transition metal complexes, highlighting its potential in enhancing catalytic efficiency.

The synthesis and characterization of 1-(2,4-dimethoxyphenyl)prop-2-en-1-ol have been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have provided insights into the compound's structural integrity and purity, ensuring its reliability for further studies.

In conclusion, 1-(2,4-dimethoxyphenyl)prop-2-en-1- strong> stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications.